Cas no 2227902-20-5 (methyl 5-(2S)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate)

Methyl 5-(2S)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate is a chiral pyrazole derivative characterized by its stereospecific hydroxypropyl substitution at the 5-position and a methyl ester group at the 3-position. The (2S)-hydroxypropyl moiety introduces a stereocenter, making this compound valuable in asymmetric synthesis and pharmaceutical intermediates. Its pyrazole core offers stability and versatility for further functionalization, while the ester group enhances reactivity for derivatization. The presence of both hydroxyl and ester functionalities allows for selective modifications, making it useful in medicinal chemistry and agrochemical applications. This compound is typically synthesized under controlled conditions to ensure high enantiopurity and consistent performance in research and industrial processes.

methyl 5-(2S)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate structure

2227902-20-5 structure

Product Name:methyl 5-(2S)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate

CAS No:2227902-20-5

MF:C₉H₁₄N₂O₃

MW:198.219062328339

CID:5804356

PubChem ID:165979669

Update Time:2025-06-07

methyl 5-(2S)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 5-(2S)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate
- methyl 5-[(2S)-2-hydroxypropyl]-1-methyl-1H-pyrazole-3-carboxylate
- EN300-1782353
- 2227902-20-5
- Inchi： 1S/C9H14N2O3/c1-6(12)4-7-5-8(9(13)14-3)10-11(7)2/h5-6,12H,4H2,1-3H3/t6-/m0/s1
- InChI Key： NTDGCCBJDREWOF-LURJTMIESA-N
- SMILES： O[C@@H](C)CC1=CC(C(=O)OC)=NN1C

Computed Properties

Exact Mass: 198.10044231g/mol
Monoisotopic Mass: 198.10044231g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 64.4Å²

methyl 5-(2S)-2-hydroxypropyl-1-methyl-1H-pyrazole-3-carboxylate Pricemore >>

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Enamine	EN300-1782353-1g	methyl 5-[(2S)-2-hydroxypropyl]-1-methyl-1H-pyrazole-3-carboxylate	2227902-20-5	1g	$2134.0	2023-09-20
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